Ethyl 4-Methylpiperidine-4-carboxylate hydrochloride

Specification

• CAS No.: 225240-71-1
• Molecular Formula: C9H18ClNO2
• Molecular Weight: 207.7 g/mol
• IUPAC Name: ethyl 4-methylpiperidine-4-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C9H17NO2.ClH/c1-3-12-8(11)9(2)4-6-10-7-5-9;/h10H,3-7H2,1-2H3;1H
• Standard InChI Key: ZRVPAABDZYFQFB-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1(CCNCC1)C.Cl
• Canonical SMILES: CCOC(=O)C1(CCNCC1)C.Cl

Introduction

Chemical Identity and Structure

Basic Information

Property	Value
Chemical Name	Ethyl 4-methylpiperidine-4-carboxylate hydrochloride
CAS Registry Number	225240-71-1
Molecular Formula	C₉H₁₈ClNO₂ (also represented as C₉H₁₇NO₂·HCl)
Molecular Weight	207.698 g/mol (also reported as 207.7 g/mol)
Exact Mass	207.102600

Synonyms and Alternative Nomenclature

The compound is also known by several alternative names in chemical databases and literature:

• 4-Piperidinecarboxylic acid, 4-methyl-, ethyl ester, hydrochloride (1:1)

• Ethyl 4-methylpiperidine-4-carboxylate hydrochloride (1:1)

• Ethyl 4-methyl-4-piperidinecarboxylate hydrochloride

• Ethyl 4-methylpiperidine-4-carboxylate monohydrochloride

Physical and Chemical Properties

Physical Properties

Property	Value
Physical State	Solid (at standard conditions)
Boiling Point	259.9°C at 760 mmHg
Melting Point	Not specified in available data
Appearance	Not specifically described in available data

Applications and Uses

Research Applications

Ethyl 4-methylpiperidine-4-carboxylate hydrochloride has been identified as a component in "Protein Degrader Building Blocks," suggesting its application in the following areas:

• Medicinal chemistry research

• Chemical biology

• Pharmaceutical intermediate

• Building block for more complex molecular structures

The compound contains functional groups (ester, tertiary amine as hydrochloride salt) that make it valuable as a synthetic intermediate in organic chemistry.

Structural Significance

The piperidine ring structure with the specific substitution pattern (4-methyl and 4-carboxylate) gives this compound particular significance in structure-activity relationship studies. The 4-substituted piperidine motif appears in various bioactive compounds, making this molecule potentially valuable in drug discovery efforts.

Related Compounds

Structural Analogs

Several structural analogs exist with similar chemical frameworks:

• Ethyl piperidine-4-carboxylate hydrochloride (CAS: 147636-76-8) - Similar structure but lacking the 4-methyl group

• (2R,4R)-4-methylpiperidine-2-ethyl formate - A related compound with different substitution pattern

Understanding the relationships between these compounds can be valuable for structure-activity relationship studies and synthetic planning.